2-(4-Bromophenyl)-4-[(3-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 2-(4-bromophenyl)-4-[(3-methylphenyl)methylsulfanyl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C20H16BrN3S/c1-14-3-2-4-15(11-14)13-25-20-19-12-18(23-24(19)10-9-22-20)16-5-7-17(21)8-6-16/h2-12H,13H2,1H3
• InChI Key: BEPSTXMQGJLVMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)Br
• Molecular Formula: C20H16BrN3S
• Molecular Weight: 410.3 g/mol
• CAS No.: 1207036-08-5

Description

2-(4-Bromophenyl)-4-[(3-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine is a useful research compound. Its molecular formula is C20H16BrN3S and its molecular weight is 410.33. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cytotoxicity and Apoptotic Activity

Pyrazole derivatives, closely related to 2-(4-Bromophenyl)-4-[(3-methylbenzyl)thio]pyrazolo[1,5-a]pyrazine, have been synthesized and evaluated for their cytotoxicity and apoptotic activities. For instance, a particular compound demonstrated potent in vitro anti-proliferative activity against various cancer cell lines, comparable to Doxorubicin, a well-known chemotherapy medication. This compound also induced apoptosis in a concentration-dependent manner, indicating its potential as an anticancer compound (Liu et al., 2019).

Antimicrobial Activity

Compounds synthesized from pyrazolo[1,5-a]pyrazine derivatives have shown promising antimicrobial activities. A study synthesized and characterized several compounds and found them to exhibit good antimicrobial activities against various microbial species, highlighting their potential in addressing microbial infections (Abdel-Wahab et al., 2017).

Antidiabetic Potential

In the context of diabetes management, pyrazole incorporated thiosemicarbazones have been recognized as promising DPP-4 inhibitors, an enzyme target in type 2 diabetes treatment. One such compound exhibited significant inhibitory effects with a favorable safety profile in in vitro studies, suggesting its potential as a new antidiabetic agent (Sever et al., 2020).

Anti-inflammatory and Analgesic Activities

Pyrazole derivatives have also been explored for their anti-inflammatory and analgesic properties. A particular study synthesized new imidazolyl acetic acid derivatives from a pyrazole backbone and evaluated their activities. The compounds demonstrated significant anti-inflammatory and analgesic activities, indicating their potential for pain management and inflammation treatment (Khalifa et al., 2008).